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Compound of Interest

Compound Name: 2-(3-Methoxyphenoxy)ethanamine

Cat. No.: B136468

An In-depth Technical Guide to 2-(3-
Methoxyphenoxy)ethanamine

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of 2-(3-Methoxyphenoxy)ethanamine, a key intermediate in the
pharmaceutical industry. The information is intended for researchers, scientists, and
professionals involved in drug development and organic synthesis.

Core Chemical Properties and Structure

2-(3-Methoxyphenoxy)ethanamine, with the CAS number 6487-86-1, is an organic compound
featuring a methoxyphenoxy group attached to an ethanamine moiety.[1][2] Its structure and
properties make it a valuable building block in the synthesis of more complex molecules.

Structural Identifiers

The structural identity of 2-(3-Methoxyphenoxy)ethanamine can be represented by several
standard notations:
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Identifier Value

IUPAC Name 2-(3-methoxyphenoxy)ethanamine
Molecular Formula CoH13NO2[1][2]

SMILES COCclccec(OCCN)cl

InChl=1S/C9H13N0O2/c1-12-8-4-2-3-7(11-6-5-

InChl Key 10)9-8

Physicochemical Properties

A summary of the key physicochemical properties of 2-(3-Methoxyphenoxy)ethanamine is
presented below. It is important to note that while some data is readily available, specific values
for melting point and a detailed solubility profile in various organic solvents are not extensively
reported in the public domain.

Property Value Source
Molecular Weight 167.21 g/mol [1]
Boiling Point 158-160 °C at 20 Torr [3]
Density 1.1+0.1 g/cm3 [3]
Appearance Powder or liquid [2]
Purity Typically =97% [1][2]

Store in a tightly closed
Storage container in a dry and cool [2]

place.

Synthesis and Applications
Role as a Pharmaceutical Intermediate

2-(3-Methoxyphenoxy)ethanamine is primarily utilized as an intermediate in the synthesis of
pharmaceutical compounds.[1][3] Its chemical structure, containing a reactive amine group,
makes it a suitable precursor for the development of various therapeutic agents. Notably, it is a
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key component in the production of anti-arrhythmic drugs and medications for the treatment of
lung diseases.[3] It also plays a role in the synthesis of beta-blockers and other cardiovascular
drugs designed to manage hypertension and related heart conditions.[1]

Logical Relationship of 2-(3-Methoxyphenoxy)ethanamine in Drug Synthesis

2-(3-Methoxyphenoxy)ethanamine
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Role as a pharmaceutical intermediate.

Experimental Protocols

Detailed experimental protocols for the synthesis of 2-(3-Methoxyphenoxy)ethanamine are
not widely available in peer-reviewed literature. However, a general approach for the synthesis
of its isomer, 2-(2-methoxyphenoxy)ethylamine, is described in patent literature. This process
typically involves the reaction of a corresponding methoxyphenol with a protected aminoethyl
halide, followed by deprotection. While a specific protocol for the 3-methoxy isomer is not
provided here, a similar synthetic strategy would likely be applicable.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information detailing the direct biological activity or
associated signaling pathways of 2-(3-Methoxyphenoxy)ethanamine itself. Its significance in
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the scientific literature is predominantly as a precursor molecule in the synthesis of
pharmacologically active compounds. The biological effects of the final drug products, such as
beta-blockers, are well-characterized and involve the modulation of adrenergic receptor
signaling pathways. However, these activities are attributed to the final complex molecules
rather than the intermediate, 2-(3-Methoxyphenoxy)ethanamine. Further research would be
required to elucidate any intrinsic biological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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